Cas no 1217482-46-6 (tert-butyl (2S)-2-butylpiperazine-1-carboxylate;hydrochloride)

• Product Name: tert-butyl (2S)-2-butylpiperazine-1-carboxylate;hydrochloride
• CAS No: 1217482-46-6
• MF: C₁₃H₂₇ClN₂O₂
• MW: 278.818682909012
• MDL: MFCD11101259
• CID: 1030396
• PubChem ID: 45072232
• Update Time: 2025-04-20

tert-butyl (2S)-2-butylpiperazine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-butylpiperazine-1-carboxylate hydrochloride
• tert-butyl (2S)-2-butylpiperazine-1-carboxylate,hydrochloride
• (s)-1-n-boc-2-n-butylpiperazine hydrochloride
• (S)-1-N-BOC-2-N-BUTYLPIPERAZINE-HCl
• AK133981
• KB-144287
• tert-butyl (2S)-2-butylpiperazine-1-carboxylate;hydrochloride
• DTXSID10662471
• (S)-1-n-boc-2-n-butylpiperazine HCl
• AKOS015922899
• 1217482-46-6
• tert-butyl (S)-2-butylpiperazine-1-carboxylate hydrochloride
• CS-0442518
• tert-Butyl (2S)-2-butylpiperazine-1-carboxylate--hydrogen chloride (1/1)
• (S)-tert-Butyl2-butylpiperazine-1-carboxylatehydrochloride

• MDL： MFCD11101259
• Inchi： 1S/C13H26N2O2.ClH/c1-5-6-7-11-10-14-8-9-15(11)12(16)17-13(2,3)4;/h11,14H,5-10H2,1-4H3;1H/t11-;/m0./s1
• InChI Key： CUEVHLSHYHGZFJ-MERQFXBCSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCNC[C@@H]1CCCC)=O

Computed Properties

• Exact Mass: 278.1761058g/mol
• Monoisotopic Mass: 278.1761058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų